![molecular formula C21H24ClN3O2 B5673380 (1S*,5R*)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane](/img/structure/B5673380.png)
(1S*,5R*)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds, specifically focusing on diazabicyclo nonanes, has been explored to achieve potent and selective ligands for α7 nAChR. For example, O’Donnell et al. (2010) report the discovery of a novel α7 nAChR agonist with excellent pharmaceutical properties, highlighting the compound's synthesis, structure-activity relationship development, and in vivo efficacy in cognition models (O’Donnell et al., 2010).
Molecular Structure Analysis
The molecular structure of diazabicyclo nonanes and their derivatives is crucial for their interaction with α7 nAChR. The conformational restriction and stereochemistry play significant roles in enhancing the compounds' receptor affinity and selectivity, as demonstrated by the synthesis and analysis of various derivatives (Weigl et al., 2002).
Chemical Reactions and Properties
Chemical transformations and reactions leading to the synthesis of diazabicyclo nonane derivatives have been extensively studied. For instance, Nikit-skaya et al. (1970) explored transformations of related compounds, demonstrating the potential for creating diverse structures through chemical modifications (Nikit-skaya et al., 1970).
Physical Properties Analysis
The physical properties of these compounds, such as oral bioavailability and brain penetration, are critical for their therapeutic potential. O’Donnell et al. (2010) report high levels of receptor occupancy and in vivo efficacy, indicating favorable physical properties for the treatment of cognitive deficits (O’Donnell et al., 2010).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with biological targets, are fundamental for the design of effective therapeutic agents. Studies on the synthesis, receptor binding, and photochromic properties of diazabicyclo nonane derivatives offer insights into their chemical behavior and potential as "intelligent materials" (Mahmoodi et al., 2007).
properties
IUPAC Name |
(1S,5R)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24ClN3O2/c22-19-7-21-20(26-14-27-21)6-17(19)12-25-11-16-3-4-18(25)13-24(10-16)9-15-2-1-5-23-8-15/h1-2,5-8,16,18H,3-4,9-14H2/t16-,18+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFUPZXIASBIMFF-FUHWJXTLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC1CN2CC3=CC4=C(C=C3Cl)OCO4)CC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CN(C[C@H]1CN2CC3=CC4=C(C=C3Cl)OCO4)CC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S*,5R*)-6-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-3-(pyridin-3-ylmethyl)-3,6-diazabicyclo[3.2.2]nonane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.